molecular formula C17H27N3 B7913910 1-(2-aminoethyl)-N-benzyl-N-cyclopropylpiperidin-4-amine

1-(2-aminoethyl)-N-benzyl-N-cyclopropylpiperidin-4-amine

Cat. No.: B7913910
M. Wt: 273.4 g/mol
InChI Key: JOBPQUSOWBTTJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-Aminoethyl)-N-benzyl-N-cyclopropylpiperidin-4-amine is a piperidine-based compound featuring a benzyl group, a cyclopropyl substituent, and a 2-aminoethyl side chain. This structural arrangement confers unique electronic, steric, and lipophilic properties, making it a candidate for pharmacological applications, particularly as a histamine H3 receptor antagonist or modulator . The benzyl group enhances aromatic interactions with receptor sites, while the cyclopropyl substituent may improve metabolic stability due to its ring strain and reduced susceptibility to oxidative metabolism. The 2-aminoethyl chain likely contributes to hydrogen bonding and solubility .

Properties

IUPAC Name

1-(2-aminoethyl)-N-benzyl-N-cyclopropylpiperidin-4-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H27N3/c18-10-13-19-11-8-17(9-12-19)20(16-6-7-16)14-15-4-2-1-3-5-15/h1-5,16-17H,6-14,18H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JOBPQUSOWBTTJD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1N(CC2=CC=CC=C2)C3CCN(CC3)CCN
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H27N3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

273.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-aminoethyl)-N-benzyl-N-cyclopropylpiperidin-4-amine typically involves multi-step organic reactions. One common method starts with the preparation of the piperidine ring, followed by the introduction of the benzyl group and the cyclopropylamine moiety. The reaction conditions often require the use of specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of 1-(2-aminoethyl)-N-benzyl-N-cyclopropylpiperidin-4-amine may involve large-scale batch reactors where the reaction parameters are meticulously controlled. The use of continuous flow reactors can also be employed to enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: This compound can undergo oxidation reactions, typically involving reagents such as hydrogen peroxide or potassium permanganate.

    Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride or sodium borohydride.

    Substitution: Nucleophilic substitution reactions are common, where the amino group can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, potassium permanganate.

    Reduction: Lithium aluminum hydride, sodium borohydride.

    Substitution: Alkyl halides, acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction can produce amines or alcohols.

Scientific Research Applications

Chemistry

In chemistry, 1-(2-aminoethyl)-N-benzyl-N-cyclopropylpiperidin-4-amine is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel compounds.

Biology

In biological research, this compound can be used to study the interactions between small molecules and biological macromolecules. It may serve as a ligand in binding studies or as a probe in biochemical assays.

Medicine

In medicinal chemistry, 1-(2-aminoethyl)-N-benzyl-N-cyclopropylpiperidin-4-amine is investigated for its potential therapeutic properties. It may act as a precursor for the development of new drugs targeting specific biological pathways.

Industry

In the industrial sector, this compound can be utilized in the production of specialty chemicals and materials. Its reactivity and versatility make it a valuable component in various manufacturing processes.

Mechanism of Action

The mechanism of action of 1-(2-aminoethyl)-N-benzyl-N-cyclopropylpiperidin-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to a cascade of biochemical events. The exact pathways and molecular targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural Variations and Pharmacological Activity

Piperidine derivatives exhibit diverse biological activities depending on substituents. Below is a comparative analysis of key analogs:

Compound Name Key Substituents Molecular Weight Pharmacological Activity (pA2) Key Findings Reference
1-(2-Aminoethyl)-N-benzyl-N-cyclopropylpiperidin-4-amine Benzyl, cyclopropyl, 2-aminoethyl ~287.4 (calc.) Not reported Hypothesized H3 antagonism based on benzyl/aminoethyl motifs .
1-[2-Thiazol-5-yl-(2-aminoethyl)]-4-n-propylpiperazine Thiazol-5-yl, n-propyl, aminoethyl ~310.3 (calc.) pA2 = 8.27 (max.) Highest H3 antagonism in series; potency depends on thiazol position .
N-(1-Benzylpiperidin-4-yl)-3-nitropyridin-2-amine Benzyl, 3-nitropyridin-2-amine 325.4 Not reported Nitro group reduces solubility; used in lab research (non-pharmacological) .
[1-(2-Aminoethyl)-piperidin-4-yl]-dimethyl-amine Dimethylamine, 2-aminoethyl 171.3 Not reported Reduced steric bulk vs. benzyl/cyclopropyl; potential for higher solubility .
1-Benzyl-N-cyclopentylpiperidin-4-amine Benzyl, cyclopentyl 258.4 Not reported Cyclopentyl increases lipophilicity vs. cyclopropyl; may affect CNS penetration .
Key Observations:
  • Thiazol Derivatives () : The position of the thiazol ring (4-yl vs. 5-yl) significantly impacts H3 receptor antagonism, with 5-yl derivatives showing higher potency (pA2 = 8.27). This suggests electronic effects and steric alignment with the receptor are critical .
  • Cyclopropyl vs. Cyclopentyl (Evidences 9, 14) : Cyclopropyl’s smaller size and ring strain may enhance metabolic stability compared to cyclopentyl, which increases lipophilicity but may reduce target selectivity.

Physicochemical Properties

  • Lipophilicity : The benzyl group in the target compound increases logP compared to dimethylamine analogs (). Cyclopropyl’s moderate lipophilicity balances membrane permeability and solubility.
  • Solubility: Aminoethyl and cyclopropyl groups may improve aqueous solubility relative to nitro-substituted analogs (e.g., 1-Methyl-N-(4-nitrophenyl)piperidin-4-amine, ).

Biological Activity

1-(2-aminoethyl)-N-benzyl-N-cyclopropylpiperidin-4-amine, a complex organic compound, has garnered significant attention in medicinal chemistry due to its diverse biological activities. This article explores its mechanisms of action, therapeutic potentials, and relevant research findings.

Compound Overview

Chemical Structure:

  • Molecular Formula: C17H27N3
  • Molecular Weight: 273.4 g/mol
  • SMILES Notation: C1CC1NC2CCN(CC2)CC3=CC=CC=C3

This compound features a piperidine ring, a benzyl group, and a cyclopropylamine moiety, which contribute to its unique pharmacological properties.

The biological activity of 1-(2-aminoethyl)-N-benzyl-N-cyclopropylpiperidin-4-amine is primarily attributed to its interactions with various molecular targets:

  • Receptor Binding:
    • The compound can bind to specific receptors on cell surfaces, influencing signal transduction pathways that affect cellular responses and gene expression. This interaction may lead to modulation of neurotransmitter systems, particularly those associated with mood and cognition.
  • Enzyme Inhibition:
    • Similar piperidine derivatives have shown the ability to inhibit key enzymes involved in metabolic pathways. For instance, it may inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are critical in neurodegenerative diseases like Alzheimer's disease.
  • Anticancer Activity:
    • Preliminary studies indicate potential anticancer properties, possibly through apoptosis induction or cell cycle arrest mechanisms. The compound's structure allows it to interact with proteins involved in cancer cell proliferation.

Table 1: Summary of Biological Activities

Activity TypeDescriptionReference
Receptor Binding Modulates neurotransmitter receptor activity
Enzyme Inhibition Inhibits AChE and BuChE
Anticancer Induces apoptosis in cancer cell lines
Antimicrobial Exhibits activity against various bacterial strains

Case Studies and Research Findings

  • Neuroprotective Effects:
    • A study investigated the neuroprotective effects of similar compounds in models of neurodegeneration, showing that they could reduce oxidative stress markers and improve cognitive function in animal models .
  • Anticancer Mechanisms:
    • Research published in medicinal chemistry journals highlighted the compound's ability to inhibit tumor growth in vitro by interfering with the cell cycle and promoting apoptosis in human cancer cell lines.
  • Pharmacokinetics:
    • Pharmacokinetic studies are ongoing to determine the absorption, distribution, metabolism, and excretion (ADME) profiles of the compound. Initial results suggest favorable bioavailability characteristics that could support further development as a therapeutic agent.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.